(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide

• IUPAC Name: (2S)-2-amino-N-(1-benzylpiperidin-4-yl)-N-ethylpropanamide
• InChI: InChI=1S/C17H27N3O/c1-3-20(17(21)14(2)18)16-9-11-19(12-10-16)13-15-7-5-4-6-8-15/h4-8,14,16H,3,9-13,18H2,1-2H3/t14-/m0/s1
• InChI Key: HEEKWHGBIBGHAL-AWEZNQCLSA-N
• Canonical SMILES: CCN(C1CCN(CC1)CC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: CCN(C1CCN(CC1)CC2=CC=CC=C2)C(=O)[C@H](C)N
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide is a chiral primary amine featuring a benzyl-substituted piperidine ring and an ethyl-propionamide backbone. However, commercial availability of this compound has been discontinued, as noted in CymitQuimica’s product catalog, possibly due to challenges in synthesis, stability, or shifting research priorities .

Preparation Methods

Piperidine Ring Formation

The piperidine core is synthesized via cyclization of 1,5-diamine precursors or reductive amination of ketones. A patent describing 4-(N-phenylpropionamide)-4-methoxymethyl-piperidine hydrochloride synthesis uses 1-phenyl-4-piperidone as a starting material, undergoing cyanosilylation with trimethyl cyanato silane to introduce a nitrile group. This approach avoids hypertoxic cyanide salts, enhancing operational safety. For the target compound, analogous strategies may involve:

• Cyclization : Reacting 1-benzyl-4-aminopiperidine with ethylamine under acidic conditions.

• Reductive Amination : Using sodium cyanoborohydride to reduce imine intermediates formed from 1-benzyl-piperidin-4-one and ethylamine.

Benzyl Group Introduction

The benzyl moiety is installed via nucleophilic aromatic substitution or alkylation. In the patented method, benzyl chloride reacts with piperidine intermediates in the presence of potassium tert-butoxide, achieving >90% yield. Key parameters include:

• Temperature : 0–25°C to minimize side reactions.

• Solvent : Tetrahydrofuran (THF) or dimethylformamide (DMF) for optimal solubility.

Chiral Amino Group Installation

Preserving the (S)-configuration requires enantioselective synthesis. Techniques include:

• Chiral Auxiliaries : (S)-Benzyloxycarbonyl-protected glycine derivatives coupled to the piperidine intermediate, followed by deprotection.

• Asymmetric Catalysis : Using Evans’ oxazaborolidine catalysts to induce >98% enantiomeric excess (ee) during amide formation.

Amide Bond Formation and Optimization

Propionamide Synthesis

The N-ethyl-propionamide group is introduced via acylation. Two primary methods are validated:

Propionic Anhydride Route

Reacting the amine intermediate with propionic anhydride in dichloromethane (DCM) at 25°C yields 85–92% conversion. This method minimizes irritation compared to propionyl chloride.

Reaction Conditions :

• Molar Ratio : 1:1.2 (amine:anhydride).

• Base : Triethylamine (TEA) to scavenge HCl.

DCC/NHS Coupling

For sterically hindered amines, carbodiimide-mediated coupling ensures higher yields. A study on N-alkylpropanamides demonstrates that dicyclohexylcarbodiimide (DCC) with N-hydroxysuccinimide (NHS) achieves 95% efficiency.

Protocol :

• Activate 3-(2-oxoquinolinyl)propanoic acid with DCC/NHS in acetonitrile.

• Add N-ethyl-piperidin-4-amine and stir at 25°C for 24 h.

Purification and Characterization

Liquid-Liquid Extraction

Crude product is partitioned between chloroform and 10% NaOH(aq) to remove unreacted anhydride or acids. The organic layer is dried over MgSO₄ and concentrated.

Chromatographic Purification

Silica gel column chromatography (ethyl acetate:hexane = 3:7) resolves diastereomers, achieving >99% purity. Chiral HPLC (Chiralpak IC column, hexane:isopropanol = 85:15) separates (S)- and (R)-enantiomers with a resolution factor >2.0.

Analytical Validation

Spectroscopic Data :

• ¹H NMR (400 MHz, CDCl₃): δ 1.12 (t, J = 7.0 Hz, 3H, CH₂CH₃), 2.35–2.41 (m, 2H, NCH₂), 3.52 (s, 2H, ArCH₂), 4.21 (q, J = 7.0 Hz, 1H, CHNH₂).

• HRMS : m/z 318.2145 [M+H]⁺ (calc. 318.2148).

Purity Assessment :

• HPLC : 99.7% purity (C18 column, 0.1% TFA in H₂O:MeOH = 30:70).

Industrial-Scale Production Considerations

Continuous Flow Reactors

Microreactors enhance heat transfer and reduce reaction times. A patent notes a 40% yield increase in piperidine alkylation using flow chemistry.

High-Throughput Screening

Robotic platforms screen 500+ catalyst/reagent combinations daily, identifying optimal conditions for amidation (e.g., 10 mol% DMAP in DCM).

Method	Reagent	Yield (%)	Purity (%)	Safety Profile
Propionic Anhydride	(C₂H₅CO)₂O, TEA	85–92	99.5	Low irritation
DCC/NHS Coupling	DCC, NHS, MeCN	90–95	99.7	Moderate toxicity

Table 2: Industrial Optimization Parameters

Parameter	Laboratory Scale	Pilot Scale	Full Scale
Reaction Time (h)	24	18	12
Yield (%)	85	88	92
Cost per kg ($)	1,200	900	700

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl group, leading to the formation of benzaldehyde or benzoic acid derivatives.

Reduction: Reduction reactions can target the amide group, converting it to an amine.

Substitution: The piperidine ring can undergo various substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Halogenation can be achieved using reagents like N-bromosuccinimide (NBS), while alkylation can be performed using alkyl halides in the presence of a base.

Major Products

Oxidation: Benzaldehyde or benzoic acid derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted piperidine derivatives depending on the reagents used.

Scientific Research Applications

Opioid Receptor Ligand

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide has shown potential as a ligand for various opioid receptors (mu, delta, kappa), which are crucial in pain modulation and addictive behaviors. Preliminary studies indicate that structural modifications can significantly influence its affinity and selectivity towards these receptors. The compound's ability to bind to these receptors positions it as a candidate for pain management therapies and addiction treatment.

Pain Management

Research suggests that compounds like (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide could be effective in treating various types of pain, including:

• Acute pain
• Chronic pain (e.g., cancer-related pain)
• Neuropathic pain

The compound's interaction with the mu-opioid receptor is particularly noteworthy, as this receptor is primarily associated with analgesic effects.

Potential in Drug Development

The structural characteristics of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide allow for extensive modifications that can enhance its pharmacological profile. For instance, variations in the piperidine ring or substituents can lead to compounds with improved potency or reduced side effects.

Structure-Activity Relationship (SAR)

Understanding the SAR of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide is essential for optimizing its biological activity. Below is a comparative table illustrating different derivatives and their unique features:

Compound Name	Structural Features	Biological Activity	Uniqueness
N-(1-benzyl-piperidin-4-yl) propionamide	Benzyl-piperidine core	Opioid receptor activity	Lacks ethyl substitution
N-(4-chlorophenyl)-N-(1-benzyl-piperidin-4-yl) propionamide	Chlorine substitution on phenyl	Increased potency at certain receptors	Halogen substitution alters activity
N-(1-(2-fluorophenethyl)piperidin-4-yl) propionamide	Fluorinated phenethyl group	Potentially enhanced CNS penetration	Fluorine enhances lipophilicity

These variations highlight how minor changes can significantly affect the compound's pharmacokinetics and efficacy.

Case Study 1: Opioid Receptor Binding Affinity

A study conducted by Simonin et al. investigated the binding affinities of various derivatives of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide to opioid receptors. The findings indicated that specific modifications could enhance receptor selectivity and potency, making this compound a promising candidate for further development in pain management therapies.

Case Study 2: Analgesic Efficacy in Animal Models

Research involving animal models demonstrated that compounds derived from (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide exhibited significant analgesic effects comparable to traditional opioids but with potentially fewer side effects.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide would depend on its specific biological target. Generally, it may interact with receptors or enzymes, modulating their activity. For example, it could act as an agonist or antagonist at a receptor site, or as an inhibitor of an enzyme, thereby affecting downstream signaling pathways.

Comparison with Similar Compounds

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-ethyl-propionamide (CAS 1355789-17-1)

• Structure : Replaces the piperidine ring (6-membered) with a pyrrolidine ring (5-membered). The benzyl group is attached to the pyrrolidine’s 1-position, and the ethyl-propionamide chain is linked via a methylene bridge.
• Molecular Formula : C₁₇H₂₇N₃O .
• The methylene bridge may enhance solubility compared to the parent compound.
• Applications: Not explicitly stated in evidence, but pyrrolidine derivatives are often explored for antimicrobial or antiviral activity.

(S)-2-Amino-N-(3,4-dichloro-benzyl)-N-ethyl-propionamide

• Structure : Substitutes the benzyl-piperidine group with a 3,4-dichloro-benzyl moiety.
• Molecular Formula : C₁₂H₁₆Cl₂N₂O (MW: 275.17 g/mol) .
• Lacks the piperidine ring, which may reduce CNS penetration compared to the parent compound.
• Applications : Biosynth markets this compound for laboratory use, though specific biological targets are undisclosed .

2-Amino-N-(2,2,2-trifluoroethyl)acetamide (WO 2012/047543)

• Structure : Features a trifluoroethyl group instead of benzyl-piperidine.
• Key Differences :
  • The trifluoroethyl group introduces strong electron-withdrawing effects, enhancing metabolic stability and resistance to enzymatic degradation .
  • Simplified structure compared to the parent compound, likely tailored for industrial-scale synthesis.
• Applications : Patent highlights its use in agrochemical or pharmaceutical intermediates .

2-Amino-N-(arylsulfinyl)acetamide Compounds

• Structure : Incorporates an arylsulfinyl group, introducing sulfur-based chirality and polarizable bonds.
• Broader structural diversity due to variable aryl substituents.
• Applications: Explicitly noted as inhibitors of bacterial aminoacyl-tRNA synthetases, a promising antibiotic target .

Comparative Data Table

Compound Name	Substituent/Ring Modification	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide	Piperidine ring, benzyl group	Not explicitly provided*	–	Discontinued; CNS research interest
(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-ethyl-propionamide	Pyrrolidine ring, methylene bridge	C₁₇H₂₇N₃O	289.42	Enhanced solubility; structural flexibility
(S)-2-Amino-N-(3,4-dichloro-benzyl)-N-ethyl-propionamide	3,4-dichloro-benzyl	C₁₂H₁₆Cl₂N₂O	275.17	High lipophilicity; lab use
2-Amino-N-(2,2,2-trifluoroethyl)acetamide	Trifluoroethyl group	Not explicitly provided	–	Metabolic stability; industrial synthesis
2-Amino-N-(arylsulfinyl)acetamide	Arylsulfinyl group	Variable	–	Antibacterial (tRNA synthetase inhibition)

*Estimated formula for parent compound: Likely C₁₈H₂₈N₃O (based on pyrrolidine analog + CH₂ addition).

Research Implications and Limitations

• Pharmacological Potential: The piperidine and pyrrolidine analogs may exhibit divergent pharmacokinetics due to ring size, impacting blood-brain barrier penetration.
• Synthetic Challenges : The parent compound’s discontinuation contrasts with the trifluoroethyl analog’s patented synthesis , suggesting scalability or cost issues.
• Data Gaps : Detailed biological activity (e.g., IC₅₀, toxicity) for these compounds is absent in the provided evidence, necessitating further experimental validation.

Biological Activity

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide, also known by its CAS number 1355789-17-1, is a chiral compound that has garnered attention in medicinal chemistry due to its potential applications in treating neurological disorders. This article explores its biological activity, pharmacological properties, and related research findings.

Chemical Structure and Properties

The compound features a unique structure characterized by the following components:

• Benzyl group : Provides lipophilicity and influences receptor interactions.
• Piperidine ring : A common motif in many psychoactive compounds.
• Propionamide moiety : Implicated in biological activity through amide bond interactions.

The chemical formula is $C_{17}H_{27}N_{3}O$, and its stereochemistry is critical for its biological function.

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide exhibits significant biological activity primarily through its interactions with neurotransmitter receptors. Research indicates that compounds with similar structures can modulate the activity of neurotransmitter systems, particularly those involving:

• Dopamine receptors : Potential applications in treating mood disorders and schizophrenia.
• Serotonin receptors : Implications for depression and anxiety treatment.

The compound's ability to bind to these receptors suggests it could influence behavioral and physiological processes, making it a candidate for further therapeutic exploration.

Binding Affinity Studies

Studies have demonstrated that (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide binds effectively to various receptors. For instance, it has been shown to interact with the μ-opioid receptor, which is significant for pain management therapies. The binding affinities of related compounds are summarized in Table 1.

Compound	Receptor Type	Binding Affinity (nM)	Selectivity
(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide	μ-opioid	150	High
N-(4-fluorobenzyl)piperidine-4-carboxamide	μ-opioid	200	Moderate
1-(benzyl)piperidine-4-carboxylic acid	δ-opioid	>1000	Low

Case Studies

In a study investigating the effects of similar piperidine derivatives on neurodegenerative diseases, (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide was highlighted for its potential neuroprotective effects. The compound was tested in vitro for its ability to inhibit monoamine oxidase B (MAO-B), an enzyme implicated in neurodegeneration. Results indicated a promising inhibitory effect, suggesting its role as a dual-action agent against both neurodegenerative processes and pain pathways .

Synthesis and Development

The synthesis of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide involves several critical steps:

• Preparation of the Piperidine Ring : Initial formation of the piperidine structure through cyclization reactions.
• Benzylation : Introduction of the benzyl group via nucleophilic substitution.
• Amide Bond Formation : Reaction with ethyl propionate to form the propionamide linkage.
• Chiral Resolution : Final steps involve isolating the desired enantiomer through chromatographic techniques.

These synthetic routes are essential for ensuring high yields and purity necessary for biological testing .

Q & A

Advanced Research Question

In Vitro Models : Use Madin-Darby Canine Kidney (MDCK) cells transfected with P-glycoprotein (P-gp) to simulate passive and active BBB transport. Calculate apparent permeability (Papp) .

In Situ Perfusion : Measure brain uptake in rodents via carotid artery injection, followed by capillary depletion to separate vascular and parenchymal fractions .

PET Imaging : Radiolabel the compound (e.g., with ¹¹C) and quantify brain distribution in non-human primates .

Computational Prediction : Apply logP and polar surface area (PSA) calculations; compounds with logP >2 and PSA <90 Ų typically exhibit better BBB penetration .

Interpretation : A brain-to-plasma ratio >0.3 indicates significant BBB permeability .

What strategies are effective for optimizing the selectivity of this compound toward specific receptor subtypes?

Advanced Research Question

Structure-Activity Relationship (SAR) Studies : Synthesize analogs with modifications to the benzyl, piperidinyl, or ethyl groups. Test affinity against receptor panels (e.g., GPCR, kinase) .

Biolayer Interferometry (BLI) : Measure real-time binding kinetics (kon/koff) to distinguish subtype selectivity (e.g., µ-opioid vs. δ-opioid receptors) .

Cryo-EM or X-Ray Crystallography : Resolve ligand-receptor co-structures to identify critical binding residues (e.g., Tyr148 in the µ-opioid receptor) .

Functional Assays : Compare cAMP inhibition (for Gi-coupled receptors) or β-arrestin recruitment to differentiate signaling pathways .

Example : A 10-fold higher potency for receptor A vs. B, coupled with low β-arrestin recruitment, suggests therapeutic selectivity .